Cas no 924717-17-9 (1-(1-phenyl-1H-imidazole-5-carbonyl)-4-(2-phenylethenesulfonyl)piperazine)

1-(1-Phenyl-1H-imidazole-5-carbonyl)-4-(2-phenylethenesulfonyl)piperazine is a structurally complex heterocyclic compound featuring a piperazine core functionalized with both an imidazole carbonyl and a styrenesulfonyl moiety. This molecular architecture suggests potential utility in medicinal chemistry, particularly as an intermediate for biologically active agents. The presence of the imidazole ring may confer metal-binding properties, while the sulfonyl group enhances solubility and reactivity. The compound’s modular design allows for further derivatization, making it valuable for drug discovery and pharmacological research. Its well-defined synthetic route ensures reproducibility, and its stability under standard conditions facilitates handling in laboratory settings. This compound is primarily of interest for specialized organic synthesis and targeted therapeutic development.

1-(1-phenyl-1H-imidazole-5-carbonyl)-4-(2-phenylethenesulfonyl)piperazine structure

924717-17-9 structure

Product Name:1-(1-phenyl-1H-imidazole-5-carbonyl)-4-(2-phenylethenesulfonyl)piperazine

CAS No:924717-17-9

MF:C₂₂H₂₂N₄O₃S

MW:422.500083446503

CID:6453517

PubChem ID:16344273

Update Time:2025-10-25

1-(1-phenyl-1H-imidazole-5-carbonyl)-4-(2-phenylethenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

- 1-(1-phenyl-1H-imidazole-5-carbonyl)-4-(2-phenylethenesulfonyl)piperazine
- 924717-17-9
- EN300-26608494
- Z64817271
- Inchi： 1S/C22H22N4O3S/c27-22(21-17-23-18-26(21)20-9-5-2-6-10-20)24-12-14-25(15-13-24)30(28,29)16-11-19-7-3-1-4-8-19/h1-11,16-18H,12-15H2/b16-11+
- InChI Key： GXGDEIFDZACYLL-LFIBNONCSA-N
- SMILES： S(/C=C/C1C=CC=CC=1)(N1CCN(C(C2=CN=CN2C2C=CC=CC=2)=O)CC1)(=O)=O

Computed Properties

Exact Mass: 422.14126175g/mol
Monoisotopic Mass: 422.14126175g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 30
Rotatable Bond Count: 5
Complexity: 700
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 83.9Å²

1-(1-phenyl-1H-imidazole-5-carbonyl)-4-(2-phenylethenesulfonyl)piperazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26608494-0.05g	1-(1-phenyl-1H-imidazole-5-carbonyl)-4-(2-phenylethenesulfonyl)piperazine	924717-17-9	95.0%	0.05g	$212.0	2025-03-20

1-(1-phenyl-1H-imidazole-5-carbonyl)-4-(2-phenylethenesulfonyl)piperazine Related Literature

1. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
2. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
3. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
4. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
5. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871

Additional information on 1-(1-phenyl-1H-imidazole-5-carbonyl)-4-(2-phenylethenesulfonyl)piperazine

Compound CAS No. 924717-17-9: 1-(1-phenyl-1H-imidazole-5-carbonyl)-4-(2-phenylethenesulfonyl)piperazine

The compound with CAS No. 924717-17-9, named 1-(1-phenyl-1H-imidazole-5-carbonyl)-4-(2-phenylethenesulfonyl)piperazine, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

The molecular structure of this compound is characterized by a piperazine ring, which serves as the central scaffold. The piperazine moiety is a six-membered ring containing two nitrogen atoms, providing the molecule with a rigid framework that can enhance bioavailability and stability. Attached to this ring are two key substituents: a 1H-imidazole group and a sulfonyl group. The imidazole ring, substituted with a phenyl group at the 5-position, contributes to the molecule's aromaticity and potential hydrogen bonding capabilities. The sulfonyl group, derived from ethene, introduces electron-withdrawing effects, which can modulate the compound's pharmacokinetic properties.

Recent advancements in computational chemistry have allowed for detailed analysis of this compound's properties. Molecular docking studies have revealed that the imidazole and sulfonyl groups play crucial roles in binding to target proteins, such as kinases or proteases. These interactions suggest that the compound may exhibit inhibitory activity against specific enzymes, making it a potential candidate for anti-cancer or anti-inflammatory therapies.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of microwave-assisted synthesis has been reported to significantly improve reaction yields and reduce reaction times, aligning with current trends toward sustainable and efficient chemical manufacturing.

Experimental studies have demonstrated that this compound exhibits notable anti-proliferative activity against various cancer cell lines. Preclinical data indicate that it selectively inhibits the growth of malignant cells while sparing normal cells, highlighting its potential as a targeted therapy. Furthermore, preliminary toxicity studies suggest that the compound has a favorable safety profile, with minimal adverse effects observed at therapeutic concentrations.

Another area of interest lies in the compound's ability to modulate cellular signaling pathways. Recent research has shown that it can inhibit the activity of key kinases involved in cell proliferation and survival, such as PI3K/AKT/mTOR pathways. This modulation could pave the way for its use in combination therapies to enhance efficacy and reduce resistance mechanisms.

The development of this compound also aligns with current trends in drug delivery systems. Researchers are exploring the use of nanotechnology to improve its solubility and bioavailability, potentially enabling its administration via alternative routes such as oral or topical delivery.

In conclusion, CAS No. 924717-17-9, or 1-(1-phenyl-1H-imidazole-5-carbonyl)-4-(2-phenylethenesulfonyl)piperazine, represents a promising lead compound in drug discovery. Its unique structure, coupled with emerging research findings, positions it as a valuable asset in the development of novel therapeutic agents for treating various diseases.